Cas no 1894524-00-5 (2-amino-3-(5-bromo-2-methylphenyl)propan-1-ol)

• Product Name: 2-amino-3-(5-bromo-2-methylphenyl)propan-1-ol
• CAS No: 1894524-00-5
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6171893
• PubChem ID: 116859279
• Update Time: 2025-11-07

2-amino-3-(5-bromo-2-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-bromo-2-methylphenyl)propan-1-ol
• EN300-1912766
• 1894524-00-5

• Inchi： 1S/C10H14BrNO/c1-7-2-3-9(11)4-8(7)5-10(12)6-13/h2-4,10,13H,5-6,12H2,1H3
• InChI Key： GGFYKIGQDSPKAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CC(CO)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(5-bromo-2-methylphenyl)propan-1-ol

Research Brief on 2-amino-3-(5-bromo-2-methylphenyl)propan-1-ol (CAS: 1894524-00-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-amino-3-(5-bromo-2-methylphenyl)propan-1-ol (CAS: 1894524-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and its unique structural features. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the efficient synthetic routes for 2-amino-3-(5-bromo-2-methylphenyl)propan-1-ol, with particular emphasis on asymmetric synthesis methods that yield high enantiomeric purity. The presence of both amino and hydroxyl functional groups, along with the bromo-substituted aromatic ring, makes this compound a valuable intermediate for the development of novel bioactive molecules. Researchers have successfully employed it in the synthesis of potential CNS-active compounds, leveraging its structural similarity to endogenous neurotransmitters.

Pharmacological investigations have revealed that derivatives of 2-amino-3-(5-bromo-2-methylphenyl)propan-1-ol exhibit promising binding affinities to various neurotransmitter receptors, particularly serotonin and dopamine receptors. This suggests potential applications in neurological disorders such as depression, Parkinson's disease, and schizophrenia. The bromo-substituent has been shown to significantly influence the compound's pharmacokinetic properties, enhancing blood-brain barrier penetration while maintaining metabolic stability.

In cancer research, structural analogs of 1894524-00-5 have demonstrated selective cytotoxicity against certain cancer cell lines, with mechanisms involving interference with microtubule dynamics and induction of apoptosis. The compound's ability to serve as a molecular scaffold for targeted drug delivery systems is currently under investigation, with preliminary results showing enhanced tumor specificity when conjugated with tumor-homing peptides.

From a chemical biology perspective, 2-amino-3-(5-bromo-2-methylphenyl)propan-1-ol has proven valuable as a probe for studying protein-ligand interactions. Its fluorescent derivatives have enabled real-time monitoring of receptor activation and trafficking in live cells, providing new insights into cellular signaling pathways. The compound's versatility is further evidenced by its incorporation into combinatorial libraries for high-throughput screening against various biological targets.

Recent structure-activity relationship (SAR) studies have systematically modified different functional groups of 1894524-00-5, leading to optimized derivatives with improved target selectivity and reduced off-target effects. These findings are particularly relevant for the development of next-generation therapeutics with enhanced efficacy and safety profiles. Computational modeling approaches have complemented experimental studies, predicting novel binding modes and facilitating rational drug design.

As research progresses, 2-amino-3-(5-bromo-2-methylphenyl)propan-1-ol continues to reveal new dimensions of its pharmacological potential. Current challenges include optimizing its synthetic scalability for industrial applications and further elucidating its precise mechanisms of action. The compound represents a promising starting point for the development of innovative therapeutic agents across multiple disease areas, warranting continued investigation in both academic and industrial research settings.